Methyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate

• Molecular Formula: C9H7F3INO2
• Molecular Weight: 345.06 g/mol
• IUPAC Name: methyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate
• InChI: InChI=1S/C9H7F3INO2/c1-16-8(15)5-2-4(9(10,11)12)3-6(13)7(5)14/h2-3H,14H2,1H3
• InChI Key: BOSKHTCCAPPLCN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=CC(=C1)C(F)(F)F)I)N

Description

Methyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate is a useful research compound. Its molecular formula is C9H7F3INO2 and its molecular weight is 345.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 2-amino-5-(trifluoromethyl)benzoate (0.59 g, 2.7 mmoles) in trifluoroacetic acid (5 ml) was treated with N-iodosuccinimide (0.68 g, 3.0 mmoles) and stirred at ambient temperature for 18 h. The mixture was evaporated to dryness and the residue treated with water (25 ml) and basified with potassium carbonate then extracted with dichloromethane (25 ml). The organic phase was then washed with 10% sodium metabisulphite solution (25 ml), separated and dried over sodium sulphate, filtered and evaporated to dryness. The residue was chromatographed on silica gel eluting with an ethyl acetate/isohexane gradient. This gave the title compound 2 as a white solid (0.633 g, 68%).